Cas no 951886-27-4 (3'-Fluoro-2-iodo-4'-methylbenzophenone)

• Product Name: 3'-Fluoro-2-iodo-4'-methylbenzophenone
• CAS No: 951886-27-4
• MF: C₁₄H₁₀FIO
• MW: 340.131479740143
• CID: 4722105
• Update Time: 2025-05-24

3'-Fluoro-2-iodo-4'-methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 3'-FLUORO-2-IODO-4'-METHYLBENZOPHENONE
• (3-Fluoro-4-methylphenyl)(2-iodophenyl)methanone
• BC3246659
• 3'-Fluoro-2-iodo-4'-methylbenzophenone

• Inchi： 1S/C14H10FIO/c1-9-6-7-10(8-12(9)15)14(17)11-4-2-3-5-13(11)16/h2-8H,1H3
• InChI Key： YZMBEXCFRQVRSH-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(C1C=CC(C)=C(C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Topological Polar Surface Area: 17.1

Additional information on 3'-Fluoro-2-iodo-4'-methylbenzophenone

Introduction to 3'-Fluoro-2-iodo-4'-methylbenzophenone (CAS No. 951886-27-4)

3'-Fluoro-2-iodo-4'-methylbenzophenone (CAS No. 951886-27-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its benzophenone core, which is substituted with a fluoro group at the 3' position, an iodine atom at the 2 position, and a methyl group at the 4' position. The combination of these substituents imparts distinct physical and chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 3'-Fluoro-2-iodo-4'-methylbenzophenone typically involves a series of well-defined chemical reactions. One common approach is to start with a suitable benzophenone derivative and introduce the fluoro, iodine, and methyl groups through selective functionalization. For instance, the fluoro group can be introduced via electrophilic fluorination or nucleophilic substitution reactions, while the iodine atom can be added through halogenation reactions. The methyl group can be introduced via alkylation or other carbon-carbon bond-forming reactions. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity.

In terms of its physical properties, 3'-Fluoro-2-iodo-4'-methylbenzophenone is a solid at room temperature with a melting point that varies depending on the specific conditions of synthesis and purification. It is generally insoluble in water but shows good solubility in organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and analytical techniques.

The chemical reactivity of 3'-Fluoro-2-iodo-4'-methylbenzophenone is influenced by its functional groups. The presence of the iodine atom makes it an excellent precursor for cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling, which are widely used in the synthesis of biologically active compounds. The fluoro group can also participate in various substitution reactions, making it useful for the synthesis of fluorinated derivatives with potential pharmaceutical applications.

In the field of medicinal chemistry, 3'-Fluoro-2-iodo-4'-methylbenzophenone has shown promise as an intermediate in the synthesis of novel drugs. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties, which can lead to more effective therapeutic agents. Recent studies have explored the use of this compound in the development of anticancer drugs, where its unique structure has been shown to enhance cellular uptake and target specificity. Additionally, the iodine atom can serve as a radiolabeling site for imaging applications, further expanding its potential uses.

Beyond medicinal chemistry, 3'-Fluoro-2-iodo-4'-methylbenzophenone has found applications in materials science. Its benzophenone core and substituents make it suitable for use in the synthesis of advanced materials such as polymers and organic semiconductors. For example, researchers have utilized this compound as a building block for designing conjugated polymers with tunable electronic properties. These polymers have potential applications in organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs), where their ability to absorb and emit light efficiently is crucial.

The environmental impact of 3'-Fluoro-2-iodo-4'-methylbenzophenone is an important consideration in its use and disposal. While there is limited data on its environmental fate and toxicity, it is generally recommended to handle this compound with care and follow standard safety protocols to minimize any potential risks. Proper waste management practices should be implemented to ensure that any unused or waste material is disposed of safely.

In conclusion, 3'-Fluoro-2-iodo-4'-methylbenzophenone (CAS No. 951886-27-4) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure makes it an attractive intermediate for the synthesis of biologically active compounds and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.